Cas no 921515-36-8 (N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• CAS No: 921515-36-8
• MF: C₁₉H₁₈FN₅O₂S
• MW: 399.441925525665
• CID: 5855623
• PubChem ID: 18569970
• Update Time: 2025-10-31

N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• N-(2-fluorophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
• 921515-36-8
• AKOS024630490
• F2238-0191
• N-(2-fluorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide
• N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H18FN5O2S/c1-27-14-8-6-13(7-9-14)24-10-11-25-18(24)22-23-19(25)28-12-17(26)21-16-5-3-2-4-15(16)20/h2-9H,10-12H2,1H3,(H,21,26)
• InChI Key： OWKOLCZRTATGJO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN=C2N(C3=CC=C(OC)C=C3)CCN21

Computed Properties

• Exact Mass: 399.11652417g/mol
• Monoisotopic Mass: 399.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS: 921515-36-8)

The compound N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS: 921515-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[2,1-c][1,2,4]triazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary in vitro studies have demonstrated that 921515-36-8 exhibits high affinity for certain kinase enzymes, which are critical regulators of cellular signaling pathways. These findings suggest potential applications in oncology, where kinase inhibitors are a cornerstone of targeted therapy. Additionally, the fluorophenyl and methoxyphenyl moieties of the molecule contribute to its enhanced binding affinity and selectivity, as revealed by molecular docking simulations and X-ray crystallography studies.

Recent pharmacokinetic studies have further explored the bioavailability and metabolic stability of 921515-36-8. Data from animal models indicate that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding and minimal off-target effects. These properties are crucial for its development as a viable therapeutic agent. Moreover, advanced formulations, such as nanoparticle-based delivery systems, are being investigated to improve its solubility and sustained release, addressing some of the challenges associated with its physicochemical properties.

In addition to its potential in oncology, 921515-36-8 has also been studied for its anti-inflammatory and neuroprotective effects. Research published in the last year has highlighted its ability to modulate inflammatory cytokines and oxidative stress markers in preclinical models of neurodegenerative diseases. These findings open new avenues for its application in conditions such as Alzheimer's disease and multiple sclerosis, where current treatment options are limited.

Despite these promising results, challenges remain in the clinical translation of 921515-36-8. Issues such as dose optimization, potential toxicity, and long-term safety need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical application.

In conclusion, the compound N-(2-fluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS: 921515-36-8) represents a promising candidate for therapeutic development across multiple disease areas. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research, with the potential to contribute significantly to the advancement of precision medicine.